3-chloro-N-cyclopropyl-N-(thian-4-yl)pyrazin-2-amine

• IUPAC Name: 3-chloro-N-cyclopropyl-N-(thian-4-yl)pyrazin-2-amine
• InChI: InChI=1S/C12H16ClN3S/c13-11-12(15-6-5-14-11)16(9-1-2-9)10-3-7-17-8-4-10/h5-6,9-10H,1-4,7-8H2
• InChI Key: NBGRVKRVJSQAIF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(C2CCSCC2)C3=NC=CN=C3Cl
• Molecular Formula: C12H16ClN3S
• Molecular Weight: 269.79 g/mol

Description

3-Chloro-N-cyclopropyl-N-(thian-4-yl)pyrazin-2-amine (CCTPA) is a heterocyclic compound with a unique chemical structure. It is an important research tool used in the fields of organic synthesis and medicinal chemistry. CCTPA has a wide range of scientific applications, including the synthesis of new drugs, the study of biochemical and physiological effects, and the development of new laboratory experiments.

Scientific Research Applications

Synthesis and Tuberculostatic Activity

The compound , related to pyrazine derivatives, shows potential in tuberculosis treatment research. Studies by Foks et al. (2004) explored the synthesis, reactions, and tuberculostatic activity of pyrazinyl-substituted derivatives of hydrazinocarbodithioic acid. This research signifies the compound's relevance in developing treatments against tuberculosis, indicating its biomedical application in antimicrobial drug discovery (Foks et al., 2004).

Structural Characterization and Molecular Design

Structural characterization of compounds similar to 3-chloro-N-cyclopropyl-N-(thian-4-yl)pyrazin-2-amine has been extensively studied to understand their molecular configuration, hydrogen bonding patterns, and crystal structures. Böck et al. (2020) described the polymorphic forms and crystal structures of derived 2-aminothiazoles, providing insights into their potential applications in materials science and pharmaceutical chemistry (Böck et al., 2020).

Insecticidal Applications

The compound's structural class has been evaluated for use in insecticidal formulations. Yang et al. (2019) discussed the development of a scalable process for an insecticidal candidate involving cyclization strategies to synthesize key intermediates, showcasing the agricultural applications of such compounds (Yang et al., 2019).

Chemical Synthesis and Catalysis

Research into cycloaddition reactions and the synthesis of pyrazine derivatives, including compounds with cyclopropyl groups, highlights their utility in chemical synthesis. Vandenberghe et al. (1996) detailed cycloaddition reactions of 3-amino-5-chloro-2(1H)-pyrazinones, illustrating the versatility of pyrazine derivatives in synthesizing diverse chemical structures for various applications, from medicinal chemistry to material sciences (Vandenberghe et al., 1996).

Novel Syntheses and Antibacterial Activity

The chemistry of pyrazine derivatives extends into the synthesis of novel compounds with potential antibacterial properties. Prasad (2021) synthesized a series of novel derivatives and evaluated their antibacterial activity, indicating the compound's framework can be modified to enhance antimicrobial efficacy, which is crucial for developing new antibiotics (Prasad, 2021).